Cas no 308298-19-3 (7-(pyridin-3-yl)({3-(trifluoromethyl)phenylamino})methylquinolin-8-ol)

• Product Name: 7-(pyridin-3-yl)({3-(trifluoromethyl)phenylamino})methylquinolin-8-ol
• CAS No: 308298-19-3
• MF: C₂₂H₁₆F₃N₃O
• MW: 395.377155303955
• CID: 6352786
• PubChem ID: 4054926
• Update Time: 2025-05-18

7-(pyridin-3-yl)({3-(trifluoromethyl)phenylamino})methylquinolin-8-ol Chemical and Physical Properties

Names and Identifiers

• 7-(pyridin-3-yl)({3-(trifluoromethyl)phenylamino})methylquinolin-8-ol
• cid_4054926
• 7-[pyridin-3-yl-[3-(trifluoromethyl)anilino]methyl]quinolin-8-ol
• 7-[(pyridin-3-yl)({[3-(trifluoromethyl)phenyl]amino})methyl]quinolin-8-ol
• 308298-19-3
• HMS2553F13
• Z56174624
• AKOS016290521
• EU-0073022
• BDBM57712
• MLS000707542
• SR-01000445779-3
• 7-[pyridin-3-yl-[[3-(trifluoromethyl)phenyl]amino]methyl]quinolin-8-ol
• 7-[3-pyridyl-[3-(trifluoromethyl)anilino]methyl]quinolin-8-ol
• CHEMBL1489407
• 7-(pyridin-3-yl((3-(trifluoromethyl)phenyl)amino)methyl)quinolin-8-ol
• SR-01000445779-1
• F0842-0003
• AKOS000808475
• SMR000241598
• 7-[3-pyridinyl-[3-(trifluoromethyl)anilino]methyl]-8-quinolinol
• SR-01000445779

• Inchi： 1S/C22H16F3N3O/c23-22(24,25)16-6-1-7-17(12-16)28-19(15-5-2-10-26-13-15)18-9-8-14-4-3-11-27-20(14)21(18)29/h1-13,19,28-29H
• InChI Key： NTRQPBDEAJTKJM-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)NC(C1C=NC=CC=1)C1C=CC2=CC=CN=C2C=1O)(F)F

Computed Properties

• Exact Mass: 395.12454663g/mol
• Monoisotopic Mass: 395.12454663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 58Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 8-hydroxyquinolines

Additional information on 7-(pyridin-3-yl)({3-(trifluoromethyl)phenylamino})methylquinolin-8-ol

Research Briefing on 7-(pyridin-3-yl)({3-(trifluoromethyl)phenylamino})methylquinolin-8-ol (CAS: 308298-19-3)

The compound 7-(pyridin-3-yl)({3-(trifluoromethyl)phenylamino})methylquinolin-8-ol (CAS: 308298-19-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of 7-(pyridin-3-yl)({3-(trifluoromethyl)phenylamino})methylquinolin-8-ol as a promising scaffold for drug development. The compound's unique chemical structure, featuring a quinolin-8-ol core substituted with a pyridin-3-yl group and a 3-(trifluoromethyl)phenylamino moiety, has been shown to exhibit potent inhibitory effects against specific biological targets. Researchers have synthesized and evaluated this compound in various assays, demonstrating its efficacy in modulating key signaling pathways involved in disease progression.

One of the most notable findings is the compound's ability to interact with protein kinases, a class of enzymes frequently implicated in cancer and inflammatory diseases. In vitro studies have revealed that 7-(pyridin-3-yl)({3-(trifluoromethyl)phenylamino})methylquinolin-8-ol exhibits selective inhibition against certain kinase isoforms, suggesting its potential as a targeted therapeutic agent. Furthermore, molecular docking simulations have provided insights into the binding interactions between the compound and its target proteins, offering a structural basis for further optimization.

In addition to its kinase inhibitory activity, recent research has explored the compound's potential in other therapeutic areas. For instance, preliminary data indicate that 7-(pyridin-3-yl)({3-(trifluoromethyl)phenylamino})methylquinolin-8-ol may possess anti-inflammatory properties, as evidenced by its ability to suppress the production of pro-inflammatory cytokines in cell-based assays. These findings open new avenues for the development of treatments for chronic inflammatory conditions.

The synthesis of 7-(pyridin-3-yl)({3-(trifluoromethyl)phenylamino})methylquinolin-8-ol has also been a focus of recent investigations. Researchers have developed efficient synthetic routes to produce the compound in high yields and purity, which is critical for advancing its preclinical evaluation. Optimization of reaction conditions and the exploration of alternative synthetic strategies have been reported, highlighting the ongoing efforts to streamline the production process.

Despite these promising results, challenges remain in the development of 7-(pyridin-3-yl)({3-(trifluoromethyl)phenylamino})methylquinolin-8-ol as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Nevertheless, the compound's unique pharmacological profile and versatile applications make it a valuable candidate for further research and development in the field of chemical biology and medicinal chemistry.

In conclusion, 7-(pyridin-3-yl)({3-(trifluoromethyl)phenylamino})methylquinolin-8-ol (CAS: 308298-19-3) represents a promising compound with significant potential for therapeutic applications. Continued research efforts are expected to further elucidate its mechanisms of action and optimize its pharmacological properties, paving the way for its eventual translation into clinical use.